Cas no 1207502-76-8 (1-Cyclohexylprop-2-yn-1-amine)

• Product Name: 1-Cyclohexylprop-2-yn-1-amine
• CAS No: 1207502-76-8
• MF: C₉H₁₅N
• MW: 137.222102403641
• CID: 4577410
• PubChem ID: 65573985
• Update Time: 2025-11-01

1-Cyclohexylprop-2-yn-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexylprop-2-yn-1-amine
• 1-Cyclohexylprop-2-yn-1-amine

• Inchi： 1S/C9H15N/c1-2-9(10)8-6-4-3-5-7-8/h1,8-9H,3-7,10H2
• InChI Key： XIEIQEFDSYPLQZ-UHFFFAOYSA-N
• SMILES： NC(C#C)C1CCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• XLogP3: 1.8
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Carbides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides Acetylides
• Solvents and Organic Chemicals Organic Compounds Acetylides

Additional information on 1-Cyclohexylprop-2-yn-1-amine

Introduction to 1-Cyclohexylprop-2-yn-1-amine (CAS No: 1207502-76-8)

1-Cyclohexylprop-2-yn-1-amine, a compound with the chemical formula C₉H₁₃N, is a versatile intermediate in organic synthesis and pharmaceutical research. This organometallic derivative has garnered significant attention due to its unique structural properties and potential applications in the development of novel therapeutic agents. The compound's molecular structure, featuring a cyclohexyl group attached to a propargylamine moiety, makes it a valuable building block for complex molecules.

The CAS number 1207502-76-8 uniquely identifies this compound in scientific literature and databases, facilitating accurate referencing and research. Its synthesis typically involves the reaction of cyclohexyl halides with propargylamine under controlled conditions, highlighting its importance in fine chemical manufacturing. The compound's stability under various reaction conditions further enhances its utility in synthetic pathways.

In recent years, 1-Cyclohexylprop-2-yn-1-amine has been explored for its role in the development of pharmaceutical intermediates. Its propargylamine core is particularly interesting because it can undergo a variety of transformations, including nucleophilic additions, metal-catalyzed coupling reactions, and ring-closing metathesis. These reactions are crucial for constructing complex molecular architectures, which are often required in drug design.

One of the most promising applications of this compound is in the synthesis of bioactive molecules. Researchers have leveraged its reactivity to develop novel scaffolds for small-molecule drugs. For instance, derivatives of 1-Cyclohexylprop-2-yn-1-amine have been investigated as potential inhibitors of enzyme targets associated with inflammatory diseases and cancer. The cyclohexyl group provides steric hindrance that can modulate binding affinity, while the propargylamine moiety offers a handle for further functionalization.

The compound's versatility is further demonstrated in its use as a precursor for heterocyclic compounds. By incorporating it into multi-step syntheses, chemists can generate nitrogen-containing heterocycles, which are prevalent in many bioactive natural products and synthetic drugs. The ability to introduce diverse functional groups into the molecule allows for fine-tuning of its pharmacological properties.

Recent advancements in green chemistry have also highlighted the importance of sustainable synthetic routes for compounds like 1-Cyclohexylprop-2-yn-1-amine. Researchers are exploring catalytic methods that minimize waste and energy consumption while maintaining high yields. These efforts align with broader industry trends toward environmentally responsible chemical production.

The pharmaceutical industry has shown particular interest in this compound due to its potential as a starting material for drug candidates. Its unique structural features make it suitable for generating molecules with specific biological activities. For example, modifications to the cyclohexyl group can influence solubility and metabolic stability, while changes to the propargylamine moiety can alter binding interactions with biological targets.

In conclusion, 1-Cyclohexylprop-2-yn-1-amine (CAS No: 1207502-76-8) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical development. Its structural features and reactivity make it an invaluable tool for researchers seeking to create novel bioactive molecules. As synthetic methodologies continue to evolve, this compound is likely to play an increasingly important role in drug discovery and development.